2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C17H16ClFN2O2/c1-21(2)16(22)9-11-3-6-13(7-4-11)20-17(23)14-8-5-12(19)10-15(14)18/h3-8,10H,9H2,1-2H3,(H,20,23)
• InChI Key: ZTRMZUPDMQXAQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C17H16ClFN2O2
• Molecular Weight: 334.8 g/mol

Description

2-Chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide (4-CBF) is an important reagent used in the synthesis of various organic compounds. It is a versatile reagent, allowing for a wide range of reactions and syntheses. 4-CBF is also used in scientific research as a tool to study the action of various enzymes and biochemical pathways.

Scientific Research Applications

2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has been used in scientific research as a tool to study the action of various enzymes and biochemical pathways. It has been used to study the effects of enzyme inhibitors, such as cyclooxygenase-2 (COX-2) and phosphoinositide 3-kinase (PI3K). 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has also been used to study the effects of drugs on biochemical pathways, such as the MAPK and JAK-STAT pathways. 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has also been used to study the role of enzymes in cancer, such as the role of PI3K in the development of breast cancer.

Mechanism of Action

2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme and inhibits its activity. This inhibition of COX-2 activity leads to a decrease in the production of prostaglandins, which are hormones that play a role in inflammation. 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has also been shown to inhibit the activity of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in cell growth and survival.
Biochemical and Physiological Effects
2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has been shown to have anti-inflammatory, anti-cancer, and anti-proliferative effects. It has been shown to reduce inflammation in animal models of asthma, arthritis, and colitis. It has also been shown to reduce the growth of cancer cells in vitro, and to reduce the growth of tumors in animal models of cancer. In addition, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide has been shown to reduce the proliferation of cells in vitro, suggesting that it may have potential applications in the treatment of disorders related to cell proliferation, such as autoimmune diseases.

Advantages and Limitations for Lab Experiments

The use of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide is a potent inhibitor of COX-2 and PI3K, making it an ideal tool for studying the effects of these enzymes. However, there are some limitations to the use of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide in laboratory experiments. For example, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide is a relatively new reagent, so there is limited data available on its effects in vivo. In addition, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide is not as potent as other enzyme inhibitors, so it may not be suitable for studying the effects of very potent inhibitors.

Future Directions

There are several potential future directions for research on 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide. One potential direction is to further investigate the effects of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide on cancer cells in vitro and in vivo. Another potential direction is to investigate the effects of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide on other enzymes and biochemical pathways, such as the MAPK and JAK-STAT pathways. In addition, further research could be conducted to investigate the potential applications of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide in the treatment of disorders related to cell proliferation, such as autoimmune diseases. Finally, further research could be conducted to investigate the potential toxic effects of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide in humans.

Synthesis Methods

2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide is synthesized using a two-step process. The first step involves the reaction of 4-fluorobenzaldehyde and N-methyl-2-chloroacetamide in the presence of sodium hydroxide and acetic acid. This reaction yields the desired product, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide, as well as a byproduct, N-methyl-2-chloroacetamide. The second step involves the reaction of 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide with dimethylcarbamoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction yields the desired product, 2-chloro-N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-fluorobenzamide, as well as a byproduct, dimethylcarbamoyl chloride.